Chembl4518497

• IUPAC Name: N-(3-methoxyphenyl)-2-(5-oxo-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,7,11(16)-tetraen-4-yl)acetamide
• InChI: InChI=1S/C20H19N5O3S/c1-28-13-6-4-5-12(9-13)22-16(26)10-25-20(27)24-11-21-19-17(18(24)23-25)14-7-2-3-8-15(14)29-19/h4-6,9,11H,2-3,7-8,10H2,1H3,(H,22,26)
• InChI Key: QJJDKMLKRPWIOM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CN2C(=O)N3C=NC4=C(C3=N2)C5=C(S4)CCCC5
• Molecular Formula: C20H19N5O3S
• Molecular Weight: 409.5 g/mol

Description

The description of a compound typically includes its chemical name, molecular formula, and structure. It may also include information about its appearance and state (solid, liquid, gas) at room temperature.

Synthesis Analysis

Synthesis analysis involves understanding how the compound is made. This could involve retrosynthetic analysis, where the desired compound is broken down into smaller precursors until known or purchasable building blocks have been found.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Tools like ChemSpider and ChemSafetyPro can be used to analyze the molecular structure.

Chemical Reactions Analysis

This involves understanding how the compound reacts with other substances. It includes studying the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, reactivity, and other characteristics that can be observed without changing the compound’s identity.

Scientific Research Applications

ChEMBL Database Overview

ChEMBL is an open-access database that curates bioactivity information of drug-like bioactive compounds. It is widely used in chemical biology and drug discovery research to store binding, functional, and ADMET information. The database includes data manually abstracted from primary literature, further curated and standardized to facilitate research across chemical biology and drug discovery (Gaulton et al., 2016; Gaulton et al., 2011).

Research and Development Applications

The database facilitates the exploration of chemical structures, assays, and bioactivity data, supporting the identification of novel drug candidates and understanding their mechanisms of action. It integrates data from various sources, including medicinal chemistry literature, deposited data sets from neglected disease screening, crop protection data, drug metabolism, disposition data, and bioactivity data from patents (Gaulton et al., 2016; Mendez et al., 2018).

Access and Usability

ChEMBL's data can be accessed through various interfaces, including a web interface, RDF distribution, data downloads, and RESTful web services. This accessibility supports the integration of ChEMBL data into drug discovery workflows, enabling researchers to conduct comprehensive analyses of compounds like Chembl4518497 (Davies et al., 2015).

Crop Protection and Chemical Education

Additionally, ChEMBL's expansion into crop protection research highlights its versatility beyond human health, demonstrating its utility in identifying chemical scaffolds active against specific targets or endpoints in agriculture (Gaulton et al., 2015). Furthermore, ChEMBL contributes to chemical education by providing a rich dataset for computational and informatics studies, enhancing the learning and application of cheminformatics and data-driven research within the chemical sciences (Johnstone, 2006).

Mechanism of Action

The mechanism of action of a compound describes how it interacts with its target, such as an enzyme or receptor. This is particularly important for drugs and bioactive compounds.

Safety and Hazards

Safety and hazard analysis involves understanding the risks associated with handling and using the compound. This includes toxicity, flammability, environmental impact, and precautions for safe handling and storage.